N-(3-Aminopropyl)-N-methylaniline
Overview
Description
N-(3-Aminopropyl)-N-methylaniline is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Biosensor Development
Platinum nanoparticles in a bovine serum albumin scaffold have shown peroxidase-like activity. This activity can catalyze N-ethyl-N-(3-sulfopropyl)-3-methylaniline sodium salt, enabling the optical detection of acetylcholinesterase and choline oxidase-catalyzed products. This advancement has applications in biosensors for detecting choline in biological samples, such as infant formula and plasma (He et al., 2014).
Chemical Synthesis and Industrial Applications
N-methylaniline derivatives have been utilized in various chemical synthesis processes. For instance, spectroelectrochemical methods were used to study the formation of poly(N-methylaniline) by anodic oxidation of N-methylaniline, revealing insights into the structural changes during redox switching. This research has implications for the production and understanding of polymers and dyes (Planes et al., 2014).
Catalytic Processes
N-methylaniline has been used in catalytic processes such as the N-alkylation of aniline with methanol. This process is significant in the manufacture of products like paper, textile dyes, drugs, perfumes, and explosives. The development of efficient catalysts for these reactions is crucial for industrial applications (Nehate & Bokade, 2009).
Photoredox Catalysis
In a study on photoredox catalysis, N-methylanilines were used in a [4+2] cyclization process with maleimides to create tetrahydroquinolines. This method highlights the use of N-methylanilines in synthesizing complex organic molecules, potentially beneficial in pharmaceutical and material science research (Yadav & Yadav, 2017).
Mechanism of Action
Target of Action
It is known that similar aminosilanes, such as (3-aminopropyl)triethoxysilane (aptes), are frequently used in the process of silanization, the functionalization of surfaces with alkoxysilane molecules . They can also be used for covalent attaching of organic films to metal oxides such as silica and titania .
Mode of Action
Based on the properties of similar compounds, it can be inferred that it may interact with its targets through covalent bonding, leading to changes in the physical and chemical properties of the target surfaces .
Biochemical Pathways
For instance, aminosilanes are involved in the process of silanization, which can affect various biochemical pathways by altering the properties of surfaces .
Pharmacokinetics
The rate and extent of dermal absorption was 2% for an aqueous solution (0.1% w/w active substance in aqueous solution) and 2.5% for in-use dilution (0.025 % w/w active substances in use dilutions) .
Result of Action
Similar compounds are known to alter the properties of surfaces, which can have various effects at the molecular and cellular level .
Action Environment
The action, efficacy, and stability of N-(3-Aminopropyl)-N-methylaniline can be influenced by various environmental factors. For instance, similar compounds such as dicamba, which contains N,N-bis(3-aminopropyl)methylamine as (BAPMA) dicamba salt, are known to be affected by factors such as spray drift, volatilization, and tank contamination .
Biochemical Analysis
Biochemical Properties
N-(3-Aminopropyl)-N-methylaniline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with aminopropyl transferases, which are enzymes involved in the biosynthesis of polyamines . These interactions are crucial for the regulation of cellular growth and differentiation. The compound’s ability to act as a substrate for these enzymes highlights its importance in biochemical pathways.
Cellular Effects
This compound has notable effects on different types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in stress response and adaptation . Additionally, the compound can alter cellular metabolism by interacting with key metabolic enzymes, thereby impacting the overall metabolic flux within the cell.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with various biomolecules. It can inhibit or activate enzymes, leading to changes in their activity. For instance, the compound has been found to bind to the active site of aminopropyl transferases, thereby modulating their catalytic activity . This interaction can result in either the inhibition or activation of the enzyme, depending on the specific context. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure to certain environmental factors, such as high temperatures or oxidative stress, can lead to its degradation. These changes can impact the compound’s efficacy and its overall effects on cells.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced cellular function and improved stress response . At high doses, it can lead to toxic or adverse effects, including cellular damage and impaired metabolic function. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It plays a role in the biosynthesis of polyamines, which are essential for cell growth and differentiation . The compound’s interaction with aminopropyl transferases is a key aspect of its involvement in these pathways. Additionally, this compound can affect metabolic flux by modulating the activity of metabolic enzymes, leading to changes in metabolite levels.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . These interactions are crucial for the compound’s localization and accumulation within specific cellular compartments. The transport and distribution of this compound can influence its overall activity and function within the cell.
Subcellular Localization
The subcellular localization of this compound is an important factor that affects its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, it may be localized to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may be directed to the mitochondria, where it can impact cellular metabolism and energy production.
Properties
IUPAC Name |
N'-methyl-N'-phenylpropane-1,3-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2/c1-12(9-5-8-11)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGHBKYWUOOANEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCN)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20342015 | |
Record name | N-(3-Aminopropyl)-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20342015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53485-07-7 | |
Record name | N-(3-Aminopropyl)-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20342015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3-Aminopropyl)-N-methylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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